Cas no 69570-83-8 (2-(4-Bromophenyl)-1,3-thiazolane-4-carboxylic Acid)

• Product Name: 2-(4-Bromophenyl)-1,3-thiazolane-4-carboxylic Acid
• CAS No: 69570-83-8
• MF: C₁₀H₁₀BrNO₂S
• MW: 288.160900592804
• MDL: MFCD01067251
• CID: 523563
• PubChem ID: 500303
• Update Time: 2025-05-20

2-(4-Bromophenyl)-1,3-thiazolane-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 2-(4-bromophenyl)-
• 2-(4-BROMOPHENYL)-1,3-THIAZOLANE-4-CARBOXYLIC ACID
• 2-(2-CHLOROPHENYL)-8-METHYLQUINOLINE-4-CARBOXYLICACID
• 2-(4-BROMO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID
• 2-(4-Bromophenyl)thiazolidine-4-carboxylic acid
• EN300-88028
• J-505922
• L-2-(4-Bromophenyl)-1,3-thiazolane-4-carboxylicacid
• L-2-(4-BROMOPHENYL)-1,3-THIAZOLANE-4-CARBOXYLIC ACID
• CS-0268105
• NSC687696
• 7P-024
• AKOS000175888
• AB08009
• SR-01000573388-1
• SR-01000573388
• FT-0680577
• 69570-83-8
• MFCD01067251
• AKOS016050417
• CCG-199994
• 2-(4-bromophenyl)thiazolidine-4-carboxylicacid
• SB36429
• 2-(4-BROMOPHENYL)-1,3-THIAZOLANE-4-CARBOXYLICACID
• 2-(4-Bromophenyl)-1,3-thiazolidine-4-carboxylic acid
• EU-0062626
• 294866-41-4
• STK386724
• 2-(4-Bromophenyl)-1,3-thiazolane-4-carboxylic Acid

• MDL： MFCD01067251
• Inchi： 1S/C10H10BrNO2S/c11-7-3-1-6(2-4-7)9-12-8(5-15-9)10(13)14/h1-4,8-9,12H,5H2,(H,13,14)
• InChI Key： TYLJHTCYCWHWRG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1NC(C(=O)O)CS1

Computed Properties

• Exact Mass: 286.96200
• Monoisotopic Mass: 286.961562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 82

Experimental Properties

• Density: 1.629
• Melting Point: 175-177°C
• Boiling Point: 474°C at 760 mmHg
• Flash Point: 240.5°C
• Refractive Index: 1.638
• PSA: 74.63000
• LogP: 2.56610

2-(4-Bromophenyl)-1,3-thiazolane-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Bromophenyl)-1,3-thiazolane-4-carboxylic Acid

Recent Advances in the Study of 2-(4-Bromophenyl)-1,3-thiazolane-4-carboxylic Acid (CAS: 69570-83-8)

2-(4-Bromophenyl)-1,3-thiazolane-4-carboxylic Acid (CAS: 69570-83-8) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This thiazolane derivative, characterized by its unique bromophenyl substitution pattern, has demonstrated promising pharmacological properties in several recent studies. The compound's structural features, including the thiazolidine ring and carboxylic acid functionality, make it a versatile scaffold for drug discovery and development.

Recent studies have focused on the synthetic optimization of 2-(4-Bromophenyl)-1,3-thiazolane-4-carboxylic Acid to improve its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route with a 78% yield using microwave-assisted synthesis techniques. This advancement addresses previous challenges in the large-scale production of the compound while maintaining high enantiomeric purity, which is crucial for its biological applications.

In pharmacological research, this compound has shown notable activity as a modulator of inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects on NF-κB signaling at concentrations as low as 5 μM. The 4-bromophenyl moiety appears to play a critical role in this activity, as demonstrated by structure-activity relationship (SAR) studies comparing various substituted analogs.

Significant progress has been made in understanding the compound's mechanism of action at the molecular level. X-ray crystallography studies have revealed its binding mode with several protein targets, particularly those involved in oxidative stress responses. The carboxylic acid group forms key hydrogen bond interactions with active site residues, while the bromophenyl group contributes to hydrophobic interactions that enhance binding affinity.

Recent preclinical investigations have explored the therapeutic potential of 2-(4-Bromophenyl)-1,3-thiazolane-4-carboxylic Acid in neurodegenerative diseases. Animal models of Parkinson's disease treated with this compound showed significant reduction in dopaminergic neuron loss and improved motor function. These neuroprotective effects are believed to stem from the compound's dual action as both an antioxidant and anti-inflammatory agent.

The compound's pharmacokinetic properties have been systematically evaluated in recent studies. Modifications to the thiazolane ring have led to derivatives with improved blood-brain barrier penetration and metabolic stability. These developments, reported in a 2023 issue of European Journal of Pharmaceutical Sciences, suggest promising prospects for the development of clinically viable analogs.

Emerging research directions include the exploration of 2-(4-Bromophenyl)-1,3-thiazolane-4-carboxylic Acid as a building block for more complex drug candidates. Several pharmaceutical companies have included derivatives of this compound in their pipelines for inflammatory and neurological disorders, reflecting its growing importance in drug discovery.

Future research is expected to focus on further optimizing the compound's therapeutic index and exploring its potential in combination therapies. The unique chemical and biological properties of 2-(4-Bromophenyl)-1,3-thiazolane-4-carboxylic Acid continue to make it a valuable subject of investigation in chemical biology and medicinal chemistry research.